Cas no 58447-70-4 (diethyl methyl(2-methylpropyl)propanedioate)

• Product Name: diethyl methyl(2-methylpropyl)propanedioate
• CAS No: 58447-70-4
• MF: C₁₂H₂₂O₄
• MW: 230.300684452057
• CID: 1610660
• PubChem ID: 42752
• Update Time: 2025-04-21

diethyl methyl(2-methylpropyl)propanedioate Chemical and Physical Properties

Names and Identifiers

• diethyl methyl(2-methylpropyl)propanedioate
• diethyl 2-methyl-2-(2-methylpropyl)propanedioate
• SCHEMBL4426319
• DTXSID90207147
• 58447-70-4

• Inchi： 1S/C12H22O4/c1-6-15-10(13)12(5,8-9(3)4)11(14)16-7-2/h9H,6-8H2,1-5H3
• InChI Key： XFWVBNMJPCASCV-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(C)CC(C)C)=O

Computed Properties

• Exact Mass: 230.15186
• Monoisotopic Mass: 230.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6